Cas no 1955518-64-5 (2-(1H-Pyrrol-3-yl)acetic acid hydrochloride)

• Product Name: 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride
• CAS No: 1955518-64-5
• MF: C₆H₈ClNO₂
• MW: 161.586220741272
• MDL: MFCD29991736
• CID: 5247381
• PubChem ID: 69821392
• Update Time: 2026-03-09

2-(1H-Pyrrol-3-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride

• MDL： MFCD29991736
• Inchi： 1S/C6H7NO2.ClH/c8-6(9)3-5-1-2-7-4-5;/h1-2,4,7H,3H2,(H,8,9);1H
• InChI Key： NDBSEMLLAUHHCJ-UHFFFAOYSA-N
• SMILES： C(C1=CNC=C1)C(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride

Introduction to 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride (CAS No. 1955518-64-5)

2-(1H-Pyrrol-3-yl)acetic acid hydrochloride, identified by the chemical abstracts service number 1955518-64-5, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the pyrrole derivative class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The core structure of 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride features a pyrrole ring linked to an acetic acid moiety, with the presence of a hydrochloride counterion. This unique arrangement imparts specific physicochemical properties that make it useful in various biochemical assays and as a precursor for more complex molecules. The pyrrole ring, known for its aromaticity and ability to participate in hydrogen bonding, plays a crucial role in modulating the compound's interactions with biological targets.

In recent years, 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride has been extensively studied for its pharmacological potential. Researchers have explored its role in modulating inflammatory pathways, particularly through interactions with cyclooxygenase (COX) enzymes and other inflammatory mediators. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties, making them promising candidates for the development of novel therapeutic agents targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's structural motif has been investigated for its potential in oncology research. The pyrrole derivative scaffold is well-documented for its ability to interfere with key cellular processes involved in cancer progression, including DNA replication and cell signaling pathways. Recent advances in medicinal chemistry have led to the synthesis of various analogs of 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride, which show enhanced efficacy in inhibiting tumor growth both in vitro and in vivo. These findings highlight the compound's significance as a lead molecule for further drug discovery efforts.

The synthesis of 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride involves multi-step organic reactions, typically starting from commercially available pyrrole derivatives. The process often includes functional group transformations such as halogenation, coupling reactions, and acid-base neutralization to achieve the desired product. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making large-scale production more feasible. This accessibility is crucial for both academic research and industrial applications where high-purity compounds are required.

From a biochemical perspective, 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride exhibits interesting binding properties due to its heterocyclic core. Computational studies using molecular modeling techniques have revealed that this compound can interact with proteins through both hydrophobic and polar interactions. Such insights are invaluable for designing molecules with improved binding affinity and selectivity, which are essential criteria for successful drug candidates. These studies also contribute to our understanding of how structural modifications can fine-tune biological activity.

The pharmacokinetic profile of 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability for clinical use. Initial data suggest that the compound has reasonable oral bioavailability and moderate metabolic stability, although further optimization may be necessary to enhance its pharmacokinetic characteristics. Understanding these parameters is critical for predicting drug efficacy and minimizing potential side effects.

In conclusion, 2-(1H-Pyrrol-3-yl)acetic acid hydrochloride (CAS No. 1955518-64-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for investigating novel therapeutic strategies across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation drugs.